Cas no 756461-96-8 ((1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine)

• Product Name: (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine
• CAS No: 756461-96-8
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• MDL: MFCD30247241
• CID: 5248867
• Update Time: 2025-06-09

(1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, β,β-difluoro-N,α-dimethyl-
• (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine

• MDL： MFCD30247241
• Inchi： 1S/C10H13F2N/c1-8(13-2)10(11,12)9-6-4-3-5-7-9/h3-8,13H,1-2H3
• InChI Key： MTUNTMHDAJQKIW-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C(C)NC)=CC=CC=C1

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 220.6±40.0 °C(Predicted)
• pka: 7.16±0.70(Predicted)

Additional information on (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine

Introduction to (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine and Its Significance in Modern Chemical Research

(1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine, with the CAS number 756461-96-8, is a compound of significant interest in the field of pharmaceutical and chemical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both fluorine and phenyl groups in its molecular structure imparts distinct chemical properties that make it a valuable candidate for various scientific investigations.

The compound's structure consists of a propyl chain substituted with a fluoro group at the first carbon and a phenyl ring at the second carbon, further modified by a methylamine moiety. This configuration not only makes it a fascinating subject for study but also opens up possibilities for its use in creating novel pharmaceutical agents. The fluorine atom, known for its ability to influence metabolic stability and binding affinity, plays a crucial role in modulating the compound's biological activity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. Research has shown that the introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, making such compounds more effective as therapeutic agents. The (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine molecule exemplifies this trend, as its design incorporates fluorine in a manner that could potentially enhance its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the synthesis of new drugs. The combination of the fluoro group and the phenyl ring provides a versatile scaffold that can be modified further to target specific biological pathways. This flexibility is particularly valuable in drug discovery, where molecules must often be tailored to fit precisely into biological targets such as enzymes or receptors.

Recent studies have begun to explore the pharmacological properties of derivatives of (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine. These investigations have revealed promising results regarding its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have examined its interactions with various enzymes and receptors, uncovering mechanisms that could lead to new treatments for diseases such as cancer and neurodegenerative disorders.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. This is due to the unique electronic properties of fluorine, which can enhance binding affinity and metabolic stability. The presence of a fluoro group in (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine is likely responsible for many of its observed beneficial properties.

The synthesis of (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine is another area of active research. Chemists have developed various synthetic routes to produce this compound efficiently and with high yield. These methods often involve multi-step processes that require careful optimization to ensure high purity and minimal side reactions. The development of efficient synthetic protocols is crucial for enabling further exploration of this compound's potential applications.

As our understanding of the biological effects of fluorinated compounds grows, so does the interest in exploring new derivatives like (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine. Researchers are increasingly leveraging computational methods to predict the biological activity of such compounds before they are synthesized in the lab. This approach allows for more targeted and efficient drug discovery efforts.

The future prospects for (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine are bright, with ongoing studies suggesting numerous potential applications in pharmaceuticals and beyond. As more data becomes available on its properties and behavior, it is likely that this compound will play an increasingly important role in scientific research and drug development.

In conclusion, (1,1-difluoro-1-phenylpropan-2-yl)(methyl)amine represents a significant advancement in chemical research due to its unique structure and promising biological properties. Its synthesis and further exploration hold great promise for the development of new therapeutic agents that could benefit human health.